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Compound of Interest

Compound Name: 6-Aminoquinoline-D6

Cat. No.: B15549377

An In-depth Technical Guide to 6-Aminoquinoline-D6

This technical guide provides a comprehensive overview of 6-Aminoquinoline-D6, a
deuterated analog of 6-Aminoquinoline. The information is intended for researchers, scientists,
and professionals in drug development and analytical chemistry. This document covers its
chemical properties, synthesis, and applications, with a particular focus on its role as an
internal standard in quantitative analysis.

Chemical Identity and Properties

6-Aminoquinoline-D6 is a stable isotope-labeled form of 6-Aminoquinoline. Deuterium labeling
makes it an ideal internal standard for mass spectrometry-based quantification of the non-
labeled parent compound.

Table 1: Chemical and Physical Properties of 6-Aminoquinoline-D6 and 6-Aminoquinoline
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Property 6-Aminoquinoline-D6 6-Aminoquinoline
Molecular Formula CoDeH2N2[1] CoHsN2[2]

Molecular Weight 150.21 g/mol [1] 144.17 g/mol [3][4][5]
CAS Number Not explicitly found for D6 580-15-4[3][4][6]
Appearance Beige solid[1] Yellow to brown solid[2]

6-Quinolinamine, Quinolin-6-

Synonyms Quinolin-6-amine-D6
ynony amine[7][8]

Applications in Research and Drug Development

While specific research applications for 6-Aminoquinoline-D6 are not widely documented, the
applications of its non-deuterated counterpart, 6-Aminoquinoline, are extensive. 6-
Aminoquinoline-D6 is primarily used as an internal standard in studies involving 6-
Aminoquinoline and its derivatives.

The parent compound, 6-Aminoquinoline, is a significant building block and intermediate in
several areas of research:

e Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various
pharmaceuticals, notably in the development of anti-malarial and anti-cancer drugs[2][7].
Aminoquinoline derivatives are a focus in the screening for new anti-malarial compounds
due to the emergence of drug resistance[3].

» Fluorescent Probes and Derivatizing Agents: 6-Aminoquinoline is used to create fluorescent
probes for biological imaging[7]. It also serves as a fluorescent derivatizing agent for the
detection of various biochemicals, such as amino acids, in analyses using high-performance
liquid chromatography (HPLC)[9].

o Chemical Synthesis: It is utilized in the synthesis of complex organic and heterocyclic
compounds, making it valuable in materials science and organic chemistry research[7][10].

 Biological Activity: Aminoquinolines, as a class, exhibit a range of biological activities. They
can act as lysosomotropic amines and have been shown to increase the antiproliferative
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action of chemotherapeutic agents by inhibiting pathways like PI3K/Akt/mTOR and triggering
apoptosis[5].

Role of 6-Aminoquinoline-D6 as an Internal Standard

In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-
MS/MS), stable isotope-labeled internal standards are crucial for achieving high accuracy and
precision. 6-Aminoquinoline-D6, being chemically identical to 6-Aminoquinoline but with a
different mass, is an ideal internal standard. It co-elutes with the analyte and experiences
similar ionization and matrix effects, allowing for reliable normalization of the analytical
signal[11][12].

Experimental Protocols

Detailed experimental protocols involving 6-Aminoquinoline-D6 are not readily available in the
public domain. However, a general workflow for its use as an internal standard in a quantitative
LC-MS/MS analysis and a synthesis protocol for the parent compound are provided below.

General Workflow for Quantitative Analysis using 6-
Aminoquinoline-D6 as an Internal Standard

The following diagram outlines a typical workflow for the quantification of 6-Aminoquinoline or
its derivatives in a biological matrix using 6-Aminoquinoline-D6 as an internal standard.
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Sample Preparation
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:

Reconstitute in Mobile Phase

Inject
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[Mass Spectrometry Detection (MRM Modea
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[Quantify using Calibration Curva
6-Aminoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular weight of 6-
Aminoquinoline-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549377#cas-number-and-molecular-weight-of-6-
aminoquinoline-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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